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Compound of Interest

Compound Name:
[4-(1-Methoxyethyl)phenyl]boronic

acid

CAS No.: 945723-15-9

Cat. No.: B1521717

Get Quote

[4-(1-Methoxyethyl)phenyl]boronic acid is a versatile building block in modern organic

synthesis, valued for its role in constructing complex molecular architectures. As a key reagent,

its utility is most prominently featured in palladium-catalyzed Suzuki-Miyaura cross-coupling

reactions, a cornerstone of carbon-carbon bond formation in pharmaceutical and materials

science development.[1] The unique electronic and steric properties imparted by the 4-(1-

methoxyethyl) substituent make it a valuable tool for fine-tuning the characteristics of target

molecules, from biologically active compounds to advanced polymers.[1]

However, the reactivity that makes this class of compounds so useful also necessitates a deep

understanding of their potential hazards. While specific toxicological data for [4-(1-
Methoxyethyl)phenyl]boronic acid is not extensively published, the safety profile can be

reliably inferred from a wealth of data on structurally similar arylboronic acids. This guide

provides a comprehensive framework for the safe handling, storage, and disposal of this

reagent, grounded in the established principles of chemical safety and risk mitigation. The

protocols herein are designed to be self-validating systems, ensuring that safety is an intrinsic

component of the scientific workflow.
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Hazard Identification and Risk Assessment
A thorough understanding of a chemical's properties is the foundation of a robust safety

protocol. The primary hazards associated with simple arylboronic acids are irritation to the skin,

eyes, and respiratory system.[2][3][4] This is a consistent toxicological profile across the class,

driven by the boronic acid moiety.

Anticipated GHS Hazard Classification
Based on extensive data from analogous compounds such as 4-methoxyphenylboronic acid

and 4-methylphenylboronic acid, the following GHS classification for [4-(1-
Methoxyethyl)phenyl]boronic acid should be anticipated.[2][3][5]

Hazard Class Hazard Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
Category 2 H319

Causes serious eye

irritation

Specific Target Organ

Toxicity — Single

Exposure

(Respiratory)

Category 3 H335
May cause respiratory

irritation

This classification is extrapolated from structurally related boronic acids and should be used as

a primary risk assessment baseline.

Toxicological Profile: The "Why" Behind the Hazards
The irritant nature of boronic acids stems from the electron-deficient boron atom, which acts as

a Lewis acid. It can readily interact with biological nucleophiles, such as amino and hydroxyl

groups found in proteins on the surface of the skin, eyes, and respiratory tract. This interaction

can disrupt cellular function and trigger an inflammatory response, leading to the observed

irritation. While generally not classified as acutely toxic via dermal or oral routes in small lab-

scale quantities, ingestion can still cause gastrointestinal irritation.[6] Inhalation of the fine
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powder is a primary exposure risk, as the particles can easily deposit in the respiratory tract.[3]

[6]

Risk Assessment Workflow
Before any procedure involving this compound, a formal risk assessment must be conducted.

This process is not a mere checklist but a critical thinking exercise to ensure all potential

hazards are identified and controlled.
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Risk Assessment Protocol

Identify Hazards
(Irritant, Powder Inhalation)

Evaluate Task
(Weighing, Solution Prep, Reaction)

Based on SDS & Literature

Assess Exposure Risk
(Quantity, Duration, Frequency)

Consider the specifics

Implement Control Measures
(Engineering, PPE, Admin)

Select appropriate controls

Review & Refine
(Post-procedure Debrief)

Is the control effective?
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PPE Selection Logic

Handling
[4-(1-Methoxyethyl)phenyl]boronic acid?

Task: Weighing Solid

Task: Preparing Solution

Task: In-situ Use / Reaction

Required PPE

Nitrile Gloves
+ Safety Goggles
+ Lab Coat
+ (Consider N95 Mask)

Highest dust risk

Required PPE
Nitrile Gloves
+ Safety Goggles
+ Lab Coat

Splash risk

Required PPE
Nitrile Gloves
+ Safety Glasses
+ Lab Coat

General use

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE based on the task.

Hand Protection: Nitrile gloves are a standard and effective choice for handling solid boronic

acids. [7]Always inspect gloves for tears or punctures before use. [8]Double-gloving can be

considered when handling larger quantities. Gloves should be removed and discarded

immediately after handling is complete, and hands should be washed thoroughly. * Eye and

Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are

required. When weighing the solid material, where the risk of dust is highest, chemical

splash goggles provide superior protection and are strongly recommended. * Protective

Clothing: A flame-resistant lab coat should be worn and buttoned completely. Long pants and

closed-toe shoes are mandatory in any laboratory setting.

Respiratory Protection: Under normal conditions within a chemical fume hood, respiratory

protection is not required. However, if a fume hood is not available or in the event of a large

spill, a NIOSH-approved N95 respirator should be used to prevent inhalation of the dust.
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Step-by-Step Safe Handling Protocol
This protocol provides a self-validating workflow for safely weighing and transferring the solid

reagent.

Preparation:

Confirm the chemical fume hood is functioning correctly (check airflow monitor).

Don all required PPE (lab coat, goggles, gloves).

Cover the work surface (e.g., the balance) with disposable bench paper.

Assemble all necessary equipment (spatulas, weigh paper/boat, secondary container)

within the fume hood.

Handling:

Retrieve the reagent container from storage. Keep it closed until it is inside the fume hood.

Open the container slowly to avoid creating a plume of dust.

Use a clean spatula to carefully transfer the desired amount of solid to the weigh boat.

Avoid scooping motions that could aerosolize the powder.

Once weighing is complete, securely close the primary reagent container.

Carefully transfer the weighed solid into a secondary container (e.g., a flask) for transport

to the reaction setup.

Cleanup:

Wipe the spatula and any contaminated surfaces within the fume hood with a damp cloth

or paper towel to collect residual dust without aerosolizing it.

Carefully fold the used weigh paper and bench paper inward and dispose of it, along with

the cleaning materials, into a designated solid hazardous waste container.
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Wipe the exterior of the primary reagent container before returning it to storage.

De-Gowning:

Remove gloves using a technique that avoids skin contact with the exterior of the glove.

Wash hands thoroughly with soap and water.

Storage and Incompatibilities
Proper storage is crucial for maintaining the reagent's integrity and ensuring safety.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area. [2][5]

[9]Boronic acids can be hygroscopic, and some are sensitive to air and light, potentially

leading to degradation. [10][11]Storage under an inert atmosphere (e.g., nitrogen or argon)

can prolong shelf life, though it is not strictly required for all analogs. [7][11]* Incompatible

Materials: Keep away from strong oxidizing agents, strong acids, and strong bases. [9]

[11]Boric acid, the parent compound, can react with strong reducing agents like metal

hydrides to generate flammable hydrogen gas. [12]

Emergency Procedures
Preparedness is key to mitigating the impact of an accidental exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult, provide oxygen. Seek

medical attention if respiratory irritation persists

or worsens. [2][3][9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs or persists, seek medical advice. [2][3][9]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention. [2][3][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, have them

drink plenty of water. Seek medical attention if

symptoms occur. [9]

Spill Response
For small spills of solid material inside a fume hood:

Ensure PPE is worn.

Gently cover the spill with a damp paper towel to avoid raising dust.

Carefully scoop the material and paper towel into a labeled, sealable container for hazardous

waste. [2][13]4. Wipe the area with a damp cloth, and dispose of all cleaning materials as

hazardous waste.

For larger spills or spills outside of a fume hood, evacuate the area, prevent entry, and contact

your institution's Environmental Health & Safety (EH&S) department.
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Waste Disposal
All waste materials, including excess reagent, contaminated PPE, and cleaning supplies, must

be disposed of as hazardous chemical waste. [3][5]Collect waste in a clearly labeled, sealed

container. Never dispose of boronic acids down the drain or in regular trash. Follow all local,

state, and federal regulations for hazardous waste disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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